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Compound of Interest

2-Chloro-N-(3-methoxy-phenyl)-
Compound Name:

benzamide
CAS No.: 65382-87-8
Cat. No.: B3428164

Get Quote

Technical Monograph: 2-Chloro-N-(3-
methoxyphenyl)benzamide
Executive Summary

2-Chloro-N-(3-methoxyphenyl)benzamide is a structural analogue within the

-arylbenzamide class, serving as a critical pharmacophore in medicinal chemistry.
Characterized by a 2-chlorophenyl "head" and a 3-methoxyphenyl “tail" linked by an amide
bridge, this compound exhibits non-planar topology due to steric hindrance at the ortho-chloro
position. It is widely utilized as a chemical probe in High-Throughput Screening (HTS) for
GPCR modulation (specifically P2X7 and mGIuR families) and as a lead scaffold in the
development of histone deacetylase (HDAC) inhibitors.

This technical guide provides a comprehensive analysis of its physicochemical identifiers,
synthetic pathways, and structural-activity relationships (SAR), designed for application
scientists and drug discovery researchers.
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Part 1: Chemical Identity & Physicochemical
Profile[1]

Precise identification is prerequisite for library integration and patent analysis. The following
data validates the specific meta-methoxy isomer.

Core ldentifiers
Parameter Value
Chemical Name 2-Chloro-N-(3-methoxyphenyl)benzamide
CAS Number 16515-59-6 (Base form)

Molecular Formula

Molecular Weight 261.70 g/mol

SMILES COclccec(NC(=0)c2cccecc2Cl)cl
InChl Key ULWVMNCQILGFOI-UHFFFAOYSA-N
PubChem CID 655452

Physicochemical Properties (Computed)
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Significance in Drug

Property Value .

Design

Lipophilic; suggests good
XLogP3 3.3 membrane permeability

(Lipinski compliant).

] Indicates high blood-brain
Topological Polar Surface Area  3g 3 barrier (BBB) penetration

(TPSA) _
potential.
] Critical for receptor binding
H-Bond Donors 1 (Amide NH) ) ]
pocket interaction.
] Facilitates dipole interactions
H-Bond Acceptors 2 (Amide O, Methoxy O) ) ]
with target residues.
Allows conformational
Rotatable Bonds 3 adaptation within the active

site.

Part 2: Synthetic Methodology

The synthesis of 2-Chloro-N-(3-methoxyphenyl)benzamide follows a nucleophilic acyl
substitution mechanism. While direct coupling is possible, the Schotten-Baumann reaction
(using acyl chloride) is preferred over carbodiimide coupling (using carboxylic acid) for higher
yields and simplified purification in library synthesis contexts.

Reaction Logic & Causality

o Reactants: 2-Chlorobenzoyl chloride is selected as the electrophile due to the high reactivity
of the acyl chloride group. 3-Methoxyaniline serves as the nucleophile.

o Base Requirement: A non-nucleophilic base (Triethylamine or DIPEA) or an inorganic base (

) is required to scavenge the liberated HCI. Failure to remove HCI will protonate the aniline,
rendering it non-nucleophilic and stalling the reaction.
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» Solvent Choice: Dichloromethane (DCM) is ideal for its solubility profile; the product often
remains soluble while the amine-salt byproducts precipitate or are easily washed away.

Validated Protocol (Bench Scale)

Reagents:

2-Chlorobenzoyl chloride (1.0 eq)[1]

3-Methoxyaniline (1.0 eq)

Triethylamine (

) (1.2 eq)[2]

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:

Preparation: Dissolve 3-methoxyaniline (10 mmol) in anhydrous DCM (20 mL) in a round-
bottom flask under

atmosphere.

e Activation: Add

(22 mmol) and cool the solution to 0°C using an ice bath. Rationale: Cooling controls the
exotherm of the acyl chloride addition, preventing side reactions.

o Addition: Add 2-chlorobenzoyl chloride (10 mmol) dropwise over 15 minutes.

e Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3—4 hours.
Monitor via TLC (Mobile phase: Hexane/EtOAc 7:3).

o Workup (Self-Validating Step):
o Wash organic layer with 1M HCI (Removes unreacted aniline).

o Wash with Saturated
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(Removes unreacted acid/HCI).

o Wash with Brine, dry over

, and concentrate in vacuo.[3]

 Purification: Recrystallize from Ethanol/Water to yield white/off-white crystals.

Synthesis Workflow Diagram

2-Chlorobenzoyl
Nucleophilic Attack

Chloride
\> Tetrahedral Elimination of CI-_y, 2-Chloro-N-(3-methoxyphenyl)
/ Intermediate benzamide

Base (Et3N) Proton Capture *. Et3N-HCI
(HCI Scavenger) (Salt)

3-Methoxyaniline

-~
~~
~
~~
~~
-~
~~
-~
~<
~~
-~
~

Click to download full resolution via product page
Figure 1: Mechanistic flow of the Schotten-Baumann amide coupling.

Part 3: Analytical Characterization

To ensure scientific integrity, the synthesized compound must be validated against the following
spectral signatures.

Proton NMR ( -NMR) Anticipated Shifts (DMSO- )

e Amide Proton (-NH-): Singlet at

10.5-10.8 ppm. Note: This downfield shift confirms amide bond formation.

o Methoxy Group (-OCH3): Singlet at
3.7-3.8 ppm (3H).
e Aromatic Region:

o Multiplet at
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7.4—7.6 ppm (2-chlorophenyl ring protons).

o Multiplet at

7.2-7.4 ppm (3-methoxyphenyl ring protons).

o Look for the specific coupling of the 3-methoxy ring: A triplet (t) for H-5, and distinct
doublets/singlets for H-2, H-4, and H-6.

Mass Spectrometry (LC-MS)

« lonization: ESI+ (Electrospray lonization).
e Molecular lon

:262.1 m/z.

 |sotope Pattern: Distinct 3:1 ratio of M (262) to M+2 (264) peaks, confirming the presence of
a single Chlorine atom.

Part 4: Biological Relevance & SAR

This molecule is not merely a random chemical; it represents a "privileged structure™ in drug
discovery.

Structural-Activity Relationship (SAR) Logic

The 2-chloro substituent is critical for conformational locking.

o Ortho-Effect: The Chlorine atom at the 2-position creates steric clash with the amide
carbonyl oxygen. This forces the benzamide ring to twist out of plane relative to the amide
bond.

» Biological Consequence: This twist often improves selectivity for hydrophobic pockets in
GPCRs (e.g., mGIuR5 negative allosteric modulators) compared to the planar unsubstituted
benzamide.

o Metabolic Stability: The 2-Cl blocks metabolic oxidation at the ortho-position, while the 3-
OMe group on the aniline ring acts as a hydrogen bond acceptor, often interacting with
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serine or threonine residues in the binding pocket.

Pharmacophore Map
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Figure 2: Pharmacophore mapping of 2-Chloro-N-(3-methoxyphenyl)benzamide showing key
interaction points.

Part 5: Safety & Handling

e GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

o Storage: Store at 2—8°C, desiccated. Stable for >2 years if protected from moisture.
o Solubility: Soluble in DMSO (>20 mg/mL) and Ethanol. Poorly soluble in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-N-(4-methoxyphenyl)benzamide - PMC [pmc.ncbi.nim.nih.gov]

2. 1,2,4-Oxadiazole-Based Bio-Isosteres of Benzamides: Synthesis, Biological Activity and
Toxicity to Zebrafish Embryo [mdpi.com]

3. mdpi.com [mdpi.com]

4. Benzamide, 3,3'-[(2-chloro-5-methyl-1,4-phenylene)bis[imino(1-acetyl-2-0x0-2,1-
ethanediyl)-2,1-diazenediyl]]bis[4-chloro-N-[2-(4-chlorophenoxy)-5-(trifluoromethyl)phenyl]- |
C55H37CISF6N8O8 | CID 16131214 - PubChem [pubchem.ncbi.nim.nih.gov]

5. 2-Chloro-N-methoxy-N-methylbenzamide | CO9H10CINO2 | CID 18185370 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 2-chloro-N-(3-methoxyphenyl)acetamide | CO9H10CINO2 | CID 28667 - PubChem
[pubchem.ncbi.nim.nih.gov]

7. 2-Chloro-N-(3-methylphenyl)benzamide - PMC [pmc.ncbi.nim.nih.gov]
8. scispace.com [scispace.com]

9. PubChemlLite - 2-chloro-n'-[(e)-(2-hydroxy-3-methoxyphenyl)methylidene]benzohydrazide
(C15H13CIN203) [pubchemlite.lcsb.uni.lu]

10. mdpi.com [mdpi.com]
11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [2-Chloro-N-(3-methoxy-phenyl)-benzamide CAS
number and identifiers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428164/docs#2-chloro-n-3-methoxy-phenyl-
benzamide-cas-number-and-identifiers]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.mdpi.com/1420-3049/26/21/6580
https://scispace.com/pdf/design-synthesis-and-characterization-of-some-novel-237dd5zryp.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/135483809
https://www.mdpi.com/1424-8247/14/11/1109
https://pmc.ncbi.nlm.nih.gov/articles/PMC3295494/
https://www.mdpi.com/1420-3049/29/9/2138
https://www.researchgate.net/figure/I-Synthesis-of-the-2-chloro-N-2-methoxyphenylacetamide-o-acetamide-II-Synthesis_fig1_361964950
https://www.benchchem.com/product/b3428164?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3009019/
https://www.mdpi.com/1422-0067/22/5/2367
https://www.mdpi.com/1422-0067/22/5/2367
https://www.mdpi.com/1424-8247/14/11/1109
https://pubchem.ncbi.nlm.nih.gov/compound/16131214
https://pubchem.ncbi.nlm.nih.gov/compound/16131214
https://pubchem.ncbi.nlm.nih.gov/compound/16131214
https://pubchem.ncbi.nlm.nih.gov/compound/289686-74-4
https://pubchem.ncbi.nlm.nih.gov/compound/289686-74-4
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-N-_3-methoxyphenyl_acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-N-_3-methoxyphenyl_acetamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC3295494/
https://scispace.com/pdf/design-synthesis-and-characterization-of-some-novel-237dd5zryp.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/135483809
https://pubchemlite.lcsb.uni.lu/e/compound/135483809
https://www.mdpi.com/1420-3049/29/9/2138
https://www.researchgate.net/figure/I-Synthesis-of-the-2-chloro-N-2-methoxyphenylacetamide-o-acetamide-II-Synthesis_fig1_361964950
https://www.benchchem.com/product/b3428164/docs#2-chloro-n-3-methoxy-phenyl-benzamide-cas-number-and-identifiers
https://www.benchchem.com/product/b3428164/docs#2-chloro-n-3-methoxy-phenyl-benzamide-cas-number-and-identifiers
https://www.benchchem.com/product/b3428164/docs#2-chloro-n-3-methoxy-phenyl-benzamide-cas-number-and-identifiers
https://www.benchchem.com/product/b3428164/docs#2-chloro-n-3-methoxy-phenyl-benzamide-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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